Cas no 933013-97-9 (N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 933013-97-9
• MF: C₁₇H₂₀ClN₃O₂S
• MW: 365.877601623535
• CID: 5958972
• PubChem ID: 22585436
• Update Time: 2025-06-08

N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide
• N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentylimidazol-2-yl)sulfanylacetamide
• AKOS002082953
• SR-01000910653
• N-(5-chloro-2-methoxyphenyl)-2-[(1-cyclopentyl-1H-imidazol-2-yl)sulfanyl]acetamide
• N-(5-chloro-2-methoxyphenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide
• 933013-97-9
• F2088-0046
• SR-01000910653-1
• CCG-196520

• Inchi： 1S/C17H20ClN3O2S/c1-23-15-7-6-12(18)10-14(15)20-16(22)11-24-17-19-8-9-21(17)13-4-2-3-5-13/h6-10,13H,2-5,11H2,1H3,(H,20,22)
• InChI Key： HSFMEWKPZGDWPE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1N(C2CCCC2)C=CN=1

Computed Properties

• Exact Mass: 365.0964758g/mol
• Monoisotopic Mass: 365.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide

Professional Introduction to N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 933013-97-9)

N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide, with the CAS number 933013-97-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its combination of a chloro-substituted methoxyphenyl ring and a cyclopentyl-imidazole moiety, contribute to its potential as a lead compound for the development of novel therapeutic agents.

The 5-chloro-2-methoxyphenyl moiety is a key structural element that imparts specific electronic and steric properties to the molecule. This part of the structure is reminiscent of many bioactive scaffolds found in existing drugs, suggesting that N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide may interact with biological targets in a manner similar to known pharmacophores. The presence of the chloro group, in particular, often enhances binding affinity and metabolic stability, which are critical factors in drug design.

The second major component, 1-cyclopentyl-1H-imidazol-2-ylsulfanylacetamide, adds another layer of complexity to the molecule. The imidazole ring is a well-known pharmacophore found in numerous drugs and natural products, often responsible for binding to specific biological targets such as enzymes and receptors. The sulfanylacetamide group further modulates the electronic properties of the molecule, potentially influencing its solubility and bioavailability. Together, these structural elements create a framework that is conducive to interactions with biological systems.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements into a single scaffold. This approach, known as polypharmacophore design, aims to enhance the therapeutic index of drugs by targeting multiple pathways or receptors simultaneously. N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide exemplifies this strategy, as it integrates both a methoxyphenyl moiety and an imidazole-sulfanylacetamide unit. Such combinations have shown promise in preclinical studies for their ability to modulate complex biological networks.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The initial step typically involves the preparation of the 5-chloro-2-methoxyphenyl scaffold through functional group transformations on a suitable precursor. Subsequent steps include the introduction of the cyclopentyl-imidazole moiety via nucleophilic substitution or condensation reactions. The final step involves coupling the sulfanylacetamide group to complete the molecular structure.

The use of advanced synthetic techniques has enabled researchers to produce N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide with high precision and scalability. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently. These methods not only improve yield but also minimize unwanted byproducts, making them ideal for large-scale production.

Evaluation of the biological activity of N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-yl)sulfanylacetamide has revealed several promising properties. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that it may inhibit enzymes involved in inflammation and pain signaling pathways. Additionally, its interaction with specific receptors has been observed, indicating potential applications in treating neurological disorders.

The pharmacokinetic profile of N-(5-chloro-2-methoxyphenyl)-2-(1-cyclopentyl-1H-imidazol-2-ylsulfanylacetamide

The potential therapeutic applications of N-(5-chloro-2-methoxyphenyl strong >)-< strong > nderstanding how these interactions occur at a molecular level can pave the way for new drug discovery strategies.